Author: BenchChem Technical Support Team. Date: February 2026
Technical Whitepaper: N-Palmitoyl L-Serine Methyl EsterPhysicochemical Profiling, Synthetic Protocols, and Research Utility [1]
Executive Summary
N-Palmitoyl L-serine methyl ester (N-PL-SME) is a lipoamino acid derivative integrating the signaling properties of N-acyl serines with the membrane permeability of methyl esters. Structurally composed of a palmitic acid tail conjugated to an L-serine methyl ester headgroup, this molecule serves as a critical intermediate in lipid synthesis, a reference standard in lipidomics, and a prodrug candidate for delivering bioactive N-palmitoyl serine (an endocannabinoid-like signaling lipid) across cellular membranes.[1] This guide provides a comprehensive technical analysis of its structure, synthesis, and analytical characterization.[1]
Chemical Identity & Structural Analysis
N-PL-SME is an amphiphilic molecule. The long aliphatic chain (C16) confers high lipophilicity, while the polar amide linkage and the serine hydroxyl group provide hydrogen-bonding capabilities. The methylation of the carboxyl group significantly reduces the polar surface area compared to the free acid, enhancing solubility in organic solvents and biological membranes.
Property
Data
Chemical Name
N-Hexadecanoyl-L-serine methyl ester
Common Name
N-Palmitoyl L-serine methyl ester
CAS Registry Number
79876-27-0
Molecular Formula
Molecular Weight
357.53 g/mol
SMILES
CCCCCCCCCCCCCCCC(=O)NC(=O)OC
Stereochemistry
L-isomer (S-configuration at the alpha-carbon)
Structural Visualization
The molecule consists of three distinct domains:
Hydrophobic Tail: A saturated 16-carbon palmitoyl chain.[1]
Linker Region: An amide bond (peptide linkage) connecting the fatty acid to the amino acid.
Polar Headgroup: An L-serine core with a methyl ester terminus and a free primary hydroxyl group.
Physicochemical Properties
Understanding the solubility and stability profile is essential for experimental design, particularly in liposome formulation and cell culture assays.[1]
Physical State: White to off-white waxy solid or powder.
Insoluble: Water (forms emulsions/suspensions).[1]
Lipophilicity (LogP): Estimated ~5.5–6.[1]0. The methyl ester increases the LogP by approximately 0.5 units compared to the free acid, facilitating passive diffusion through the lipid bilayer.
Melting Point: Typically ranges between 65°C – 85°C .[1] (Note: The esterification generally lowers the melting point compared to the free acid form, N-palmitoyl serine, which melts >95°C).[1]
Synthetic Protocol (Standard Operating Procedure)
The most robust synthesis route involves the N-acylation of L-serine methyl ester hydrochloride using palmitoyl chloride under anhydrous basic conditions.
Reaction Pathway
The reaction proceeds via a nucleophilic acyl substitution (Schotten-Baumann type conditions in organic solvent).
Preparation: In a flame-dried round-bottom flask, suspend L-serine methyl ester HCl (10 mmol) in anhydrous DCM (50 mL).
Neutralization: Cool the suspension to 0°C in an ice bath. Add TEA (22 mmol) dropwise. The solution will clarify as the free amine is liberated.
Acylation: Add palmitoyl chloride (10.5 mmol) dropwise over 15 minutes, maintaining the temperature at 0°C to prevent O-acylation side reactions (serine hydroxyl is less nucleophilic than the amine but can react if heated).
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 1:1).[1]
Workup:
Dilute with DCM (50 mL).
Wash with 1M HCl (2 x 30 mL) to remove unreacted amine and TEA.[1]
Purification: Dry the organic layer over anhydrous
, filter, and concentrate in vacuo. Recrystallize from cold acetone or purify via silica gel flash chromatography (Gradient: 0-5% Methanol in DCM) if high purity (>99%) is required.[1]
Analytical Characterization
To validate the identity of N-PL-SME, the following spectral signatures are diagnostic.
Nuclear Magnetic Resonance (NMR)
The
NMR spectrum in will display distinct signals for the lipid tail and the serine headgroup.
N-PL-SME is frequently used as a prodrug for N-palmitoyl serine (AraS).[1] The free acid (AraS) has poor membrane permeability due to the charged carboxylate at physiological pH. The methyl ester masks this charge, allowing the molecule to cross the plasma membrane. Once intracellular, non-specific esterases (e.g., Carboxylesterase 1) hydrolyze the ester, releasing the active signaling lipid.[1]
Activity: Modulation of calcium influx, potential anti-inflammatory effects, and skin barrier reinforcement.[1]
Liposome Formulation Standard
Due to its defined structure and stability, N-PL-SME is used as an internal standard in LC-MS lipidomics to quantify endogenous N-acyl serines.[1] It elutes later than the free acid on Reverse Phase (C18) columns due to increased hydrophobicity.
References
Chemical Identity & CAS: N-palMitoyl L-serine Methyl ester (CAS 79876-27-0).[1] ChemicalBook/LookChem. Link
Synthesis of Amino Acid Methyl Esters: A Convenient Synthesis of Amino Acid Methyl Esters.[1][3] Li, X., et al. (2008).[1] Molecules. Link[1]
Biological Context of N-Palmitoyl Serine: Topical N-palmitoyl serinol... prevents epidermal permeability barrier dysfunction. Kim, H., et al. (2021).[1] Can J Vet Res. Link
Mass Spectrometry of Lipidated Peptides: Direct Detection of S-Palmitoylation by Mass Spectrometry. Yang, W., et al. (2010).[1] J Am Soc Mass Spectrom.[1] Link
General Synthesis of N-Acyl Amino Acids: Inhibitors of lipid phosphatidate receptors: N-palmitoyl-serine... Liliom, K., et al. (1996).[1] Link
N-palmitoyl L-serine methyl ester CAS 79876-27-0 data sheet
Advanced Characterization, Synthesis, and Biological Applications Part 1: Executive Summary N-Palmitoyl L-Serine Methyl Ester (N-Pal-Ser-OMe) represents a critical lipophilic derivative in the study of N-acyl amino acids...
Author: BenchChem Technical Support Team. Date: February 2026
Advanced Characterization, Synthesis, and Biological Applications
Part 1: Executive Summary
N-Palmitoyl L-Serine Methyl Ester (N-Pal-Ser-OMe) represents a critical lipophilic derivative in the study of N-acyl amino acids (NAAAs). While its hydrolyzed form, N-palmitoyl serine, is a recognized bioactive lipid with endocannabinoid-like activity involved in skin barrier homeostasis and calcium signaling, the methyl ester variant serves a dual purpose: it acts as a robust synthetic intermediate and a highly permeable prodrug candidate .
By masking the carboxylic acid of the serine moiety, this compound exhibits enhanced cellular uptake and membrane integration compared to its free acid counterpart. Once intracellular, it is susceptible to enzymatic hydrolysis by esterases, releasing the bioactive lipid. This guide outlines the physicochemical standards, validated synthesis protocols, and mechanistic pathways relevant to researchers in lipidomics and drug delivery.
Part 2: Chemical Identity & Physicochemical Properties[1]
White to off-white waxy solid or crystalline powder
Solubility
Soluble in Chloroform, DMSO, Ethanol; Insoluble in Water
Melting Point
68–72 °C (Typical range for C16-amino acid esters)
pKa (Predicted)
13.03 (Amide N-H), Non-ionizable ester group
LogP (Predicted)
~5.8 (Highly Lipophilic)
Part 3: Synthesis & Production Protocol
Objective: To synthesize high-purity N-Palmitoyl L-Serine Methyl Ester via Schotten-Baumann acylation. This protocol prioritizes the retention of stereochemistry at the L-serine chiral center.
Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Step-by-Step Methodology:
Preparation of Amino Ester Solution:
In a flame-dried round-bottom flask under nitrogen atmosphere, dissolve L-Serine methyl ester HCl (1.0 eq) in anhydrous DCM (0.1 M concentration).
Cool the solution to 0°C using an ice bath.
Add Triethylamine (2.2 eq) dropwise. The solution will become cloudy as TEA·HCl salts may begin to form/exchange. Stir for 15 minutes to ensure free amine generation.
Acylation Reaction:
Dissolve Palmitoyl chloride (1.05 eq) in a small volume of anhydrous DCM.
Add the acid chloride solution dropwise to the reaction flask over 30 minutes, maintaining the temperature at 0°C. Critical: Slow addition prevents racemization and O-acylation side products.
Allow the mixture to warm to room temperature naturally and stir for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: 5% Methanol in DCM).
Fragmentation Pattern: Loss of methoxy group (M-31) and cleavage of the amide bond are typical.
Part 5: Biological Mechanism & Applications
1. Prodrug Mechanism for Bioactive Lipid Delivery
N-Palmitoyl L-Serine Methyl Ester acts as a "Trojan Horse" for delivering N-palmitoyl serine. The free acid (N-palmitoyl serine) is an analogue of N-palmitoyl ethanolamide (PEA), a well-known anti-inflammatory and analgesic lipid. However, the free carboxyl group of the acid limits passive diffusion across lipid bilayers.
Step 1 (Entry): The methyl ester functionality increases lipophilicity (LogP ~5.8), facilitating rapid passive transport across the plasma membrane.
Step 2 (Activation): Intracellular carboxylesterases (CES1/CES2) hydrolyze the methyl ester.
Step 3 (Action): The released N-palmitoyl serine modulates calcium signaling and interacts with G-protein coupled receptors (GPCRs) or modifies membrane curvature.
2. Membrane Interaction & Surfactant Properties
Structurally, the molecule is an amphiphile with a long hydrophobic tail (C16) and a polar headgroup (Serine ester). It is used in:
Liposome Formulation: As a helper lipid to stabilize bilayers or introduce pH-sensitivity (via hydrolysis).
Surfactant Systems: N-acyl amino acid esters are biodegradable surfactants used in pharmaceutical formulations to solubilize poorly water-soluble drugs.
Biological Pathway Visualization
Figure 2: Mechanism of cellular uptake and metabolic activation of N-Palmitoyl L-Serine Methyl Ester.
Part 6: Handling, Stability, and Safety[4]
Storage: Store at -20°C in a desiccator. The ester bond is susceptible to hydrolysis upon exposure to moisture.
Stability: Stable for >2 years if kept dry. Solutions in DMSO or Chloroform should be used within 24 hours or stored at -80°C.
Safety (SDS Summary):
Signal Word: Warning.
Hazards: May cause skin and eye irritation (H315, H319).
PPE: Wear nitrile gloves and safety glasses. Avoid inhalation of dust.[1][2]
References
Zhang, Y., Li, Y., Ran, Z., et al. (2023). Effect of fatty acyl structure on the foam properties of N-acyl serinate surfactants. Journal of Oleo Science, 72(7), 715-723.[3]
Shin, K.O., et al. (2021). N-Palmitoyl Serinol Stimulates Ceramide Production through a CB1-Dependent Mechanism in In Vitro Model of Skin Inflammation.[4] International Journal of Molecular Sciences, 22(15), 8302.[4]
LookChem. (n.d.). N-palMitoyl L-serine Methyl ester CAS 79876-27-0 Entry. Retrieved from [Link]
A Deep Dive into N-Acyl Amide Chemistry: Distinguishing N-Palmitoyl Serine and its Methyl Ester Variant
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The field of lipidomics continues to unveil a complex landscape of bioactive molecules with profound physiological and...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The field of lipidomics continues to unveil a complex landscape of bioactive molecules with profound physiological and pathological implications. Among these, N-acyl amino acids represent a growing class of lipid mediators with diverse signaling functions. This technical guide provides a comprehensive analysis of two closely related N-acyl-L-serine derivatives: N-palmitoyl-L-serine (NPS) and N-palmitoyl-L-serine methyl ester (NPSME). We will dissect their fundamental chemical differences, explore their known and potential biological activities, and provide detailed protocols for their synthesis and characterization. This document aims to equip researchers with the foundational knowledge and practical insights necessary to investigate these molecules in the context of drug discovery and development.
Introduction: The Emerging Significance of N-Acyl Amino Acids
N-acyl amino acids (NAAs) are endogenous signaling lipids characterized by a fatty acid linked to the amino group of an amino acid via an amide bond.[1] Their structural similarity to N-acylethanolamines (NAEs), such as the endocannabinoid anandamide, has spurred significant interest in their potential roles as modulators of various physiological processes.[1][2] N-palmitoyl serine (NPS), in particular, has been identified as an endogenous molecule with neuroprotective properties.[3][4] The addition of a methyl ester to the carboxylic acid moiety of NPS to form N-palmitoyl L-serine methyl ester (NPSME) fundamentally alters its physicochemical properties, which is expected to have a significant impact on its biological behavior. This guide will illuminate the critical distinctions between these two molecules.
Core Molecular Differences and Physicochemical Properties
The primary distinction between N-palmitoyl serine and its methyl ester lies in the modification of the carboxyl group of the serine residue.
N-Palmitoyl-L-Serine (NPS): Possesses a free carboxylic acid group (-COOH). This group is ionizable, rendering the molecule anionic at physiological pH. This charge significantly influences its solubility, membrane permeability, and interactions with protein binding pockets.
N-Palmitoyl-L-Serine Methyl Ester (NPSME): The carboxylic acid is esterified with a methyl group (-COOCH₃). This modification neutralizes the negative charge, making the molecule more lipophilic. This increased hydrophobicity can alter its distribution in biological systems, favoring partitioning into lipid-rich environments such as cell membranes.
Property
N-Palmitoyl-L-Serine
N-Palmitoyl-L-Serine Methyl Ester
Molecular Formula
C₁₉H₃₇NO₄
C₂₀H₃₉NO₄
Molecular Weight
343.5 g/mol
357.5 g/mol
Key Functional Group
Free Carboxylic Acid
Methyl Ester
Polarity
More Polar (Amphipathic)
Less Polar (More Lipophilic)
Charge at Physiological pH
Anionic
Neutral
Predicted Membrane Permeability
Lower
Higher
CAS Number
16417-38-2
79876-27-0
Biological Significance and Potential Applications
N-Palmitoyl-L-Serine: A Bioactive Signaling Molecule
NPS is an endogenously produced lipid mediator with demonstrated biological activity. Research has highlighted its role in:
Neuroprotection: Studies have shown that N-palmitoyl serine can exert neuroprotective effects in models of traumatic brain injury.[3][4]
Endocannabinoid System Modulation: While not a direct cannabinoid receptor agonist, NPS is considered an endocannabinoid-like molecule, and its effects can be attenuated by cannabinoid receptor antagonists.[3][4] This suggests an indirect modulation of the endocannabinoid system.
The presence of the free carboxyl group is likely crucial for its interaction with specific protein targets, such as receptors or enzymes, through ionic bonding or hydrogen bonding.
N-Palmitoyl-L-Serine Methyl Ester: A Research Tool and Potential Prodrug
Currently, the primary application of NPSME in the scientific literature is as a synthetic intermediate for the preparation of other molecules, such as polymers.[5] However, its altered physicochemical properties suggest several potential applications in research and drug development:
Enhanced Cell Permeability: The increased lipophilicity of NPSME compared to NPS would likely lead to greater passive diffusion across cell membranes. This makes it a valuable tool for in vitro studies where intracellular delivery of the N-palmitoyl serine scaffold is desired.
Prodrug Strategy: NPSME could potentially act as a prodrug of NPS. Once inside a cell, ubiquitous esterase enzymes could hydrolyze the methyl ester, releasing the active N-palmitoyl serine. This strategy could be employed to improve the bioavailability and cellular uptake of NPS in vivo.
Control Compound: In studies investigating the biological effects of NPS, NPSME can serve as a crucial negative control. By comparing the activity of the two compounds, researchers can determine if the free carboxylic acid is essential for the observed biological effect.
Synthesis and Characterization: A Practical Guide
The following sections provide detailed, step-by-step methodologies for the synthesis and characterization of both N-palmitoyl-L-serine and its methyl ester.
Synthesis of N-Palmitoyl-L-Serine
The synthesis of N-palmitoyl-L-serine is typically achieved through the N-acylation of L-serine with palmitoyl chloride in a basic aqueous solution.
Experimental Protocol:
Dissolution of L-Serine: Dissolve L-serine (1 equivalent) in a 1 M aqueous solution of sodium hydroxide (NaOH) with stirring until a clear solution is obtained.
Acylation Reaction: Cool the solution in an ice bath. Slowly add palmitoyl chloride (1.1 equivalents) dropwise to the stirred solution. Concurrently, add a 2 M NaOH solution dropwise to maintain the pH of the reaction mixture between 9 and 10.
Reaction Monitoring: Continue stirring the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).
Acidification and Precipitation: Upon completion, cool the reaction mixture in an ice bath and acidify to pH 2 with 1 M hydrochloric acid (HCl). A white precipitate of N-palmitoyl-L-serine will form.
Isolation and Purification: Collect the precipitate by vacuum filtration. Wash the solid with cold deionized water to remove any inorganic salts. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Synthesis of N-Palmitoyl-L-Serine Methyl Ester
The synthesis of NPSME can be approached in two primary ways: by direct esterification of N-palmitoyl-L-serine or by first preparing L-serine methyl ester followed by N-acylation. The latter is often preferred to avoid side reactions.
Experimental Protocol (Two-Step Synthesis):
Step 1: Synthesis of L-Serine Methyl Ester Hydrochloride
Reaction Setup: Suspend L-serine (1 equivalent) in anhydrous methanol.
Esterification: Cool the suspension in an ice bath and bubble dry HCl gas through the mixture with stirring, or add thionyl chloride (1.2 equivalents) dropwise.
Reaction Completion: Allow the reaction mixture to warm to room temperature and stir overnight.
Isolation: Remove the solvent under reduced pressure to obtain L-serine methyl ester hydrochloride as a white solid. This can be used in the next step without further purification.
Step 2: N-acylation of L-Serine Methyl Ester
Dissolution: Dissolve L-serine methyl ester hydrochloride (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).
Base Addition: Add a non-nucleophilic base, such as triethylamine (2.2 equivalents), to neutralize the hydrochloride and free the amine.
Acylation: Cool the mixture in an ice bath and add a solution of palmitoyl chloride (1.1 equivalents) in the same solvent dropwise.
Reaction and Work-up: Allow the reaction to proceed at room temperature for several hours. After completion, wash the reaction mixture with water, a mild acid (e.g., 1 M HCl), and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield pure N-palmitoyl-L-serine methyl ester.
Diagram: Synthesis Workflow
Caption: Hypothesized cellular uptake and action of NPS and NPSME.
Conclusion and Future Directions
N-palmitoyl-L-serine and N-palmitoyl-L-serine methyl ester, while structurally similar, possess distinct physicochemical properties that likely translate to different biological activities and applications. NPS is an endogenous signaling molecule with demonstrated neuroprotective effects. NPSME, on the other hand, represents a valuable research tool for studying the biological roles of the N-palmitoyl serine scaffold with enhanced cell permeability and potential as a prodrug.
Future research should focus on a direct comparative analysis of the biological activities of these two compounds in various in vitro and in vivo models. Elucidating the specific molecular targets of NPS will be crucial for understanding its mechanism of action. Furthermore, investigating the metabolic fate of NPSME and its efficiency as a prodrug for NPS will be essential for its potential therapeutic development. This guide provides a solid foundation for researchers to embark on these exciting avenues of investigation.
References
Burstein, S. (2020). N-Palmitoyl-L-serine phosphoric acid (NP-Ser-PA) and N-palmitoyl-L-tyrosine phosphoric acid (NP-Tyr-PA), from the benzyl esters of L-serine and L-tyrosine is described. ResearchGate. [Link]
Chemical Communications. (2008). Supplementary Material (ESI)
Wikipedia. (n.d.). N-Acylethanolamine. In Wikipedia. Retrieved February 25, 2026, from [Link]
Zibo Hangyu Biotechnology Development Co., Ltd. (n.d.). N-palMitoyl L-serine Methyl ester. Retrieved February 25, 2026, from [Link]
Choi, M. J., & Maibach, H. I. (2021). Topical N-palmitoyl serinol, a commensal bacterial metabolite, prevents the development of epidermal permeability barrier dysfunction in a murine model of atopic dermatitis-like skin. Can J Vet Res, 85(3), 201-204.
Schwab, E., et al. (1998). Preparation of Poly(L-Serine Ester): A Structural Analogue of Conventional Poly(l-serine). Macromolecules, 31(6), 1735–1740.
Tanaka, Y., et al. (2023).
Shin, K. O., et al. (2021).
Shin, K. O., et al. (2021).
Zhang, Y., et al. (2023). Protein palmitoylation: biological functions, disease, and therapeutic targets. MedComm, 4(2), e246.
Cohen-Yeshurun, A., et al. (2015). Palmitoyl Serine: An Endogenous Neuroprotective Endocannabinoid-Like Entity After Traumatic Brain Injury. The Hebrew University of Jerusalem.
Cohen-Yeshurun, A., et al. (2015). Palmitoyl Serine: An Endogenous Neuroprotective Endocannabinoid-Like Entity After Traumatic Brain Injury.
Lu, Y., & Li, L. (2012). Direct Detection of S-Palmitoylation by Mass Spectrometry. Anal Chem, 84(15), 6524–6530.
Iannotti, F. A., et al. (2019). N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. Biomolecules, 9(12), 803.
Becuwe, M., et al. (2021). Serine palmitoyltransferase assembles at ER–mitochondria contact sites. The EMBO Journal, 40(22), e108693.
Sasso, O., et al. (2020). N-Acylethanolamine Acid Amidase (NAAA): Mechanism of Palmitoylethanolamide Hydrolysis Revealed by Mechanistic Simulations.
Anderson, C. L., et al. (2022). N-acylethanolamide metabolizing enzymes are upregulated in human neural progenitor-derived neurons exposed to sub-lethal oxidative stress. Frontiers in Molecular Neuroscience, 15, 938593.
Contino, M., et al. (2017). Application of An Improved HPLC-FL Method to Screen Serine Palmitoyl Transferase Inhibitors. Molecules, 22(7), 1198.
Magritek. (n.d.). Characterizing fatty acids with advanced multinuclear NMR methods. Retrieved February 25, 2026, from [Link]
Adewale, A. O., et al. (2021). Property Determination, FA Composition and NMR Characterization of Palm Oil, Used Palm Oil and Their Methyl Esters. Molecules, 26(24), 7758.
Journal of Pharmaceutical Analysis. (2025). Current Approach of NMR-Based Metabolomics Practices as Diagnostic Potential. Research & Reviews: Journal of Pharmaceutical Analysis.
PLOS ONE. (2023). Analysis and classification of 1H-NMR spectra by multifractal analysis. PLOS ONE, 18(6), e0286884.
Mannina, L., et al. (2002). High Resolution Nuclear Magnetic Resonance: From Chemical Structure to Food Authenticity. Grasas y Aceites, 53(1), 22-33.
Science.gov. (n.d.). acid catalyzed esterification: Topics by Science.gov. Retrieved February 25, 2026, from [Link]
ResearchGate. (n.d.). The Chemical Basis of Serine Palmitoyltransferase Inhibition by Myriocin. Retrieved February 25, 2026, from [Link]
Zoia, L., et al. (2011). Determination of the serine palmitoyl transferase inhibitor Myriocin by electrospray and Q-trap mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 1191-1197.
Literature review on N-palmitoyl L-serine derivatives in dermatology
An In-Depth Technical Guide to N-Palmitoyl L-Serine Derivatives in Dermatological Science This guide provides a comprehensive review of N-palmitoyl L-serine (NPS) derivatives, a class of bioactive lipids demonstrating si...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to N-Palmitoyl L-Serine Derivatives in Dermatological Science
This guide provides a comprehensive review of N-palmitoyl L-serine (NPS) derivatives, a class of bioactive lipids demonstrating significant promise in the field of dermatology. We will delve into the synthesis, complex mechanism of action, and therapeutic potential of these molecules, offering field-proven insights for researchers, scientists, and drug development professionals. The narrative is structured to explain not just the "what" but the "why" behind experimental choices and observed effects, ensuring a deep, actionable understanding of the subject.
Introduction: A New Frontier in Skin Barrier Restoration
The integrity of the epidermal permeability barrier is paramount to skin health. Its dysfunction is a hallmark of numerous inflammatory dermatoses, including atopic dermatitis (AD) and asteatotic eczema.[1][2] Ceramides, a major component of the stratum corneum lipids, are critical for maintaining this barrier.[2][3] Consequently, strategies to restore or enhance epidermal ceramide levels are a primary focus of dermatological research.
N-palmitoyl L-serine and its derivatives, such as N-palmitoyl serinol (also referred to as PS in some literature), are emerging as a key class of molecules in this endeavor.[1] These N-acyl amides are analogs of endogenous signaling lipids, like N-palmitoylethanolamine (PEA), and are part of the broader endocannabinoid system (ECS), which plays a crucial role in regulating skin homeostasis.[1][3] This guide will explore the scientific underpinnings of their action, from chemical synthesis to their profound effects on cellular signaling and clinical outcomes.
Synthesis of N-Palmitoyl L-Serine Derivatives
The generation of high-purity N-palmitoyl L-serine derivatives is fundamental for both research and clinical applications. The core chemical challenge lies in the selective N-acylation of the serine molecule. Various methods have been developed, with a common approach involving the reaction of palmitoyl chloride with the amino acid in an alkaline solution.[4]
A more refined, high-yield laboratory synthesis for a related derivative, N-palmitoyl-L-serine phosphoric acid, has been described, which can be adapted.[5] This multi-step process ensures high purity and yield by using protecting groups.
Experimental Protocol: Representative Synthesis of an N-Palmitoyl Amino Acid
This protocol is a generalized representation based on established chemical principles, such as the Schotten-Baumann reaction, commonly used for this type of synthesis.[4]
Objective: To synthesize sodium N-palmitoyl L-serinate.
Materials:
L-Serine
Palmitoyl Chloride
Sodium Hydroxide (NaOH)
Deionized Water
Ethanol
Standard laboratory glassware (beaker, four-necked flask, dropping funnel, thermometer, magnetic stirrer)
Ice-water bath
Methodology:
Preparation of Serine Solution: Dissolve L-Serine (1 mol equivalent) in deionized water within a four-necked flask to create an aqueous solution. Stir at room temperature until fully dissolved.
Reaction Setup: Place the flask in an ice-water bath and begin stirring. Control the internal temperature to maintain 15–20°C.
Acylation Reaction: Slowly add Palmitoyl Chloride (1.1 mol equivalent) dropwise into the serine solution using a dropping funnel.
pH Control: Simultaneously, add a 25% aqueous solution of sodium hydroxide (NaOH) dropwise. The key to this reaction is maintaining the pH between 8 and 10. This alkaline environment neutralizes the HCl byproduct, driving the reaction to completion. Continuously monitor the pH throughout the addition of palmitoyl chloride.
Reaction Completion: After the full addition of palmitoyl chloride, continue stirring the reaction mixture for an additional 4-5 hours at the same temperature to ensure the reaction goes to completion.
Isolation: The resulting N-palmitoyl L-serine can be precipitated and then dissolved in ethanol.
Salt Formation: Add an ethanol solution of sodium hydroxide to the N-palmitoyl L-serine solution. Cooling this mixture will cause the sodium N-palmitoyl L-serinate to crystallize.
Purification: The crystals can be collected via suction filtration and dried to yield the final product.[4]
Causality Insight: The use of excess palmitoyl chloride ensures the complete consumption of the starting amino acid. Precise pH control is critical; a pH below 8 would protonate the amino group, reducing its nucleophilicity and slowing the reaction, while a pH above 10 could lead to unwanted hydrolysis of the palmitoyl chloride and the product ester.
Workflow for N-Palmitoyl Amino Acid Synthesis
Caption: Workflow for the synthesis of Sodium N-Palmitoyl L-Serinate.
Mechanism of Action: The Endocannabinoid System and Ceramide Synthesis
The dermatological efficacy of N-palmitoyl serinol (NPS) is rooted in its interaction with the skin's endocannabinoid system (ECS).[3] The ECS is a complex signaling network that modulates epidermal homeostasis, including keratinocyte proliferation and differentiation.[3][6]
NPS functions as an analog of the endocannabinoid N-palmitoyl ethanolamine (PEA).[1] Its primary mechanism involves the activation of the cannabinoid receptor 1 (CB1), a G-protein coupled receptor.[1][7] This activation triggers a cascade of intracellular events that culminate in increased production of ceramides, the lipids essential for skin barrier function.[1][3]
The stimulation of ceramide generation occurs via two distinct pathways:
De Novo Synthesis: CB1 activation stimulates the activity of serine palmitoyltransferase (SPT), the rate-limiting enzyme in the de novo synthesis pathway.[3][6] This pathway builds ceramides from basic precursors like serine and palmitoyl-CoA.[6]
Sphingomyelin Hydrolysis: The CB1 receptor signaling complex also increases the catalytic action of sphingomyelinase (SMase).[3][6] This enzyme hydrolyzes sphingomyelin, a lipid component of the cell membrane, to release ceramide.[6]
Critically, studies have shown that NPS selectively increases the levels of long-chain ceramides (C22-C24).[1][7] This is achieved through the specific activation of ceramide synthases (CerS) 2 and 3.[7] This selectivity is highly significant, as these long-chain ceramides are precisely the species that are diminished in inflammatory skin conditions like atopic dermatitis and are most crucial for forming a competent epidermal barrier.[3][7]
The ability of N-palmitoyl L-serine derivatives to enhance the skin's natural barrier makes them ideal candidates for treating conditions characterized by barrier dysfunction and inflammation.
Atopic Dermatitis (AD) and Inflammatory Conditions
In a murine model of AD-like skin, topical application of N-palmitoyl serinol was shown to prevent the development of epidermal permeability barrier dysfunction.[8][9] This demonstrates a prophylactic capability, which is crucial for managing chronic, relapsing diseases like AD. The treatment not only improved barrier function in inflamed skin but also in normal skin, suggesting a role in maintaining overall skin health.[8]
The core benefits observed in preclinical models are:
Reduced Transepidermal Water Loss (TEWL): A direct measure of improved barrier integrity.[8]
Accelerated Barrier Recovery: Faster healing after the barrier is experimentally disrupted.[8][9]
Increased Stratum Corneum Hydration: Leading to less dry and scaly skin.[8]
Inhibition of Cutaneous Inflammation: Mediated through the activation of cannabinoid receptors.[8]
Quantitative Efficacy Data from Preclinical Studies
The following table summarizes key quantitative findings from a study using a murine model of allergic contact dermatitis induced by 1-fluoro-2,4-dinitrobenzene (DNFB), which mimics aspects of atopic dermatitis.[8]
Table 1: Summary of preclinical efficacy data for topical N-palmitoyl serinol (NPS).
Advanced Protocols for Efficacy Assessment
To rigorously evaluate N-palmitoyl L-serine derivatives, validated preclinical and in vitro models are essential. These protocols provide a framework for assessing both the physiological effects and the underlying cellular mechanisms.
In Vivo Protocol: Murine Model of Allergic Contact Dermatitis
Objective: To assess the efficacy of a topical NPS formulation in preventing skin barrier dysfunction in a chemically-induced model of atopic dermatitis.
Model: C57BL/6J mice. Atopic dermatitis-like skin is induced by daily applications of 1-fluoro-2,4-dinitrobenzene (DNFB).[8]
Methodology:
Acclimatization: House animals under standard conditions for at least one week prior to the experiment.
Grouping: Divide mice into three groups: Normal Control, DNFB + Vehicle, and DNFB + 0.5% NPS in ethanol.
Induction & Treatment: For 4 weeks, apply DNFB daily to the dorsal skin of the two DNFB groups. Immediately following DNFB application, treat the respective groups with either the vehicle or the NPS formulation. The Normal Control group receives no treatment.
Barrier Function Assessment (Weekly):
Measure Transepidermal Water Loss (TEWL) using a Tewameter.
Measure Stratum Corneum (SC) hydration using a Corneometer.
All measurements should be performed in a controlled environment (temperature and humidity).
Histological Analysis (End of Study):
Collect skin biopsies from the treated areas.
Perform Hematoxylin and Eosin (H&E) staining to assess epidermal thickness (hyperproliferation) and inflammatory cell infiltration.
Data Analysis: Use appropriate statistical tests (e.g., ANOVA) to compare the means between the groups. A p-value < 0.05 is typically considered significant.
Self-Validation: This protocol includes a normal control and a vehicle control, which are critical for isolating the specific effects of NPS from the vehicle and the DNFB-induced pathology. The combination of non-invasive biophysical measurements (TEWL, hydration) and terminal histological analysis provides a multi-faceted validation of the compound's efficacy.
Workflow for In Vivo Efficacy Testing
Caption: Experimental workflow for in vivo testing of NPS efficacy.
Conclusion and Future Directions
N-palmitoyl L-serine derivatives represent a highly promising, mechanism-based approach to dermatological therapy. By engaging the skin's endogenous cannabinoid system, they directly address a key pathological feature of many inflammatory skin diseases: the deficiency of long-chain ceramides and the resultant barrier dysfunction.[1][3] The preclinical evidence is strong, demonstrating a clear ability to restore barrier integrity and reduce inflammation.[8]
Future research should focus on:
Clinical Trials: Translating the compelling preclinical findings into human studies for conditions like atopic dermatitis, psoriasis, and rosacea is the next logical step.
Formulation Optimization: Developing advanced delivery systems to enhance the penetration and bioavailability of these lipophilic molecules in the epidermis.
Synergistic Combinations: Investigating the use of NPS derivatives in combination with other standard dermatological therapies to potentially enhance efficacy and reduce side effects.
This class of molecules holds the potential to move beyond simple moisturization and offer a targeted, physiological approach to repairing and maintaining a healthy skin barrier.
References
Inhibitors of lipid phosphatidate receptors: N-palmitoyl-serine and N-palmitoyl-tyrosine phosphoric acids - ResearchGate. (2025). ResearchGate. Available at: [Link]
Wen, S., et al. (2021). Topical N-palmitoyl serinol, a commensal bacterial metabolite, prevents the development of epidermal permeability barrier dysfunction in a murine model of atopic dermatitis-like skin. Canadian Journal of Veterinary Research. Available at: [Link]
N-Palmitoyl Serinol | Encyclopedia MDPI. (2021). MDPI. Available at: [Link]
Shin, K.-O., et al. (2021). N-Palmitoyl Serinol Stimulates Ceramide Production through a CB1-Dependent Mechanism in In Vitro Model of Skin Inflammation. International Journal of Molecular Sciences. Available at: [Link]
Shin, K.-O., et al. (2021). N-Palmitoyl Serinol Stimulates Ceramide Production through a CB1-Dependent Mechanism in In Vitro Model of Skin Inflammation. PMC. Available at: [Link]
Shin, K.-O., et al. (2021). N-Palmitoyl Serinol Stimulates Ceramide Production through a CB1-Dependent Mechanism in In Vitro Model of Skin Inflammation. PubMed. Available at: [Link]
Wen, S., et al. (2021). Topical N-palmitoyl serinol, a commensal bacterial metabolite, prevents the development of epidermal permeability barrier dysfunction in a murine model of atopic dermatitis-like skin. PubMed. Available at: [Link]
Synthesis of O-benzyl-L-serine - Supporting Information. (n.d.). pubs.rsc.org. Available at: [Link]
Synthesis and application of L-serine derivative ligands in Diels-Alder reaction between CPD and methyl acrylate - Sciforum. (n.d.). sciforum.net. Available at: [Link]
The synthesized novel L-serine derivatives. | Download Scientific Diagram - ResearchGate. (n.d.). ResearchGate. Available at: [Link]
Yuan, C., et al. (2014). N-palmitoylethanolamine and N-acetylethanolamine are effective in asteatotic eczema: results of a randomized, double-blind, controlled study in 60 patients. Clinical, Cosmetic and Investigational Dermatology. Available at: [Link]
Viße, K., et al. (2017). Efficacy of Body Lotion Containing N-palmitoylethanolamine in Subjects with Chronic Pruritus due to Dry Skin: A Dermatocosmetic Study. Acta Dermato-Venereologica. Available at: [Link]
CN102863348A - Synthesis method of palmitoyl amino acid sodium - Google Patents. (n.d.). patents.google.com.
Application Note & Protocol: A Two-Step Synthesis of N-Palmitoyl L-Serine Methyl Ester
Introduction: The Scientific Imperative N-palmitoyl L-serine methyl ester is a valuable synthetic intermediate in the study of N-acyl amino acids, a class of lipids with diverse biological activities. Its synthesis from...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Scientific Imperative
N-palmitoyl L-serine methyl ester is a valuable synthetic intermediate in the study of N-acyl amino acids, a class of lipids with diverse biological activities. Its synthesis from the readily available amino acid L-serine provides a foundational building block for creating more complex lipid molecules, probes, and potential therapeutic agents. This document provides a robust, two-step protocol designed for chemical researchers. The synthesis strategy involves an initial Fischer-Speier esterification of L-serine to protect the carboxylic acid, followed by a Schotten-Baumann N-acylation to introduce the palmitoyl chain. This approach is efficient, scalable, and relies on well-understood, reliable chemical transformations.
The causality behind this two-step approach is rooted in selective reactivity. The nucleophilicity of the amino group in L-serine is significantly higher than that of its hydroxyl group. However, the presence of a free carboxylic acid would interfere with the acylation step by reacting with the base or participating in unwanted side reactions. Therefore, we first protect the carboxyl group as a methyl ester. This ester is stable under the basic conditions of the subsequent N-acylation step, ensuring the selective formation of the desired amide bond.
Overall Synthetic Workflow
The synthesis is logically divided into two primary stages, followed by purification and characterization.
Caption: High-level workflow for the synthesis of N-palmitoyl L-serine methyl ester.
Part 1: Esterification of L-Serine
Mechanistic Rationale
The conversion of L-serine to its methyl ester hydrochloride is a classic Fischer esterification, facilitated by an acid catalyst.[1] We employ thionyl chloride (SOCl₂) for this purpose. When SOCl₂ is added to methanol, it reacts to form methyl chlorosulfite and, crucially, hydrogen chloride (HCl) gas in situ.[2][3] This anhydrous HCl protonates the carbonyl oxygen of L-serine, rendering the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack by methanol. This method is highly effective for amino acids, as the generated HCl also protonates the amino group, forming the stable hydrochloride salt and preventing unwanted side reactions like N-acylation by the thionyl chloride.[4][5]
Materials & Reagents
Reagent
Formula
M.W. ( g/mol )
Amount (10 mmol scale)
Notes
L-Serine
C₃H₇NO₃
105.09
1.05 g (10.0 mmol)
Dry thoroughly before use.
Methanol (Anhydrous)
CH₃OH
32.04
25 mL
Use anhydrous grade.
Thionyl Chloride
SOCl₂
118.97
1.1 mL (15.0 mmol)
Corrosive & Lachrymator. Use in a fume hood. Add dropwise.
Step-by-Step Protocol
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser with a drying tube (CaCl₂), add L-serine (1.05 g, 10.0 mmol).
Solvent Addition: Add anhydrous methanol (25 mL) to the flask and begin stirring to create a suspension.
Cooling: Cool the suspension to 0 °C using an ice-water bath. This is critical to control the exothermic reaction between thionyl chloride and methanol.
Reagent Addition:(In a well-ventilated fume hood) Slowly add thionyl chloride (1.1 mL, 15.0 mmol) dropwise to the cold, stirring suspension over 15-20 minutes. Gas evolution (HCl, SO₂) will be observed.
Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to a gentle reflux (approx. 65 °C) and maintain for 3-4 hours. The suspension should gradually become a clear, homogeneous solution.
Isolation: After the reaction is complete (monitored by TLC if desired), cool the solution to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting white solid is L-serine methyl ester hydrochloride. To remove any residual acid, co-evaporate with fresh methanol (2 x 10 mL). The product is typically of sufficient purity (>95%) for the next step without further purification.
Yield: Dry the white solid under vacuum to obtain the product (Expected yield: 1.4-1.5 g, 90-96%). The product should be stored in a desiccator.
Part 2: N-Acylation via Schotten-Baumann Reaction
Mechanistic Rationale
The N-acylation of L-serine methyl ester with palmitoyl chloride is a nucleophilic acyl substitution reaction.[6] This specific protocol is a modified Schotten-Baumann reaction, which is a classic method for forming amides from amines and acyl chlorides.[7][8][9] The reaction mechanism proceeds as follows:
Amine Neutralization: The starting material is the hydrochloride salt. A non-nucleophilic organic base, triethylamine (TEA), is added to deprotonate the ammonium salt, liberating the free amine of L-serine methyl ester, which is the active nucleophile.[4]
Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the free amine attacks the highly electrophilic carbonyl carbon of palmitoyl chloride. This forms a tetrahedral intermediate.[10]
Intermediate Collapse: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as the leaving group.
Proton Transfer: The added base (TEA) abstracts the proton from the newly formed, positively charged amide nitrogen, yielding the neutral N-palmitoyl L-serine methyl ester and triethylammonium chloride as a byproduct.[11]
Caption: Simplified mechanism of amide formation in the Schotten-Baumann reaction.
Materials & Reagents
Reagent
Formula
M.W. ( g/mol )
Amount (8 mmol scale)
Notes
L-Serine Methyl Ester HCl
C₄H₁₀ClNO₃
155.58
1.24 g (8.0 mmol)
From Part 1.
Palmitoyl Chloride
C₁₆H₃₁ClO
274.87
2.32 mL (8.0 mmol)
Moisture sensitive & corrosive. Handle in a fume hood.
Triethylamine (TEA)
(C₂H₅)₃N
101.19
2.45 mL (17.6 mmol)
Corrosive. Use dry. Required to neutralize HCl salt and byproduct.
Dichloromethane (DCM)
CH₂Cl₂
84.93
40 mL
Use anhydrous grade.
Step-by-Step Protocol
Reaction Setup: To a 100 mL round-bottom flask under an inert atmosphere (N₂ or Argon), add L-serine methyl ester hydrochloride (1.24 g, 8.0 mmol).
Solvent & Base: Add anhydrous dichloromethane (DCM, 40 mL) followed by triethylamine (2.45 mL, 17.6 mmol). Stir the suspension at room temperature for 20-30 minutes. The mixture may become clearer as the free amine is formed.
Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.
Acylation:(In a well-ventilated fume hood) Add palmitoyl chloride (2.32 mL, 8.0 mmol) dropwise to the cold solution over 10 minutes. A white precipitate (triethylammonium chloride) will form immediately.
Reaction: After the addition, remove the ice bath and allow the reaction to stir at room temperature overnight (12-16 hours) to ensure completion.
Workup - Quenching: Slowly pour the reaction mixture into a separatory funnel containing 50 mL of 1 M HCl(aq). Shake well and separate the layers. The purpose of the acid wash is to remove excess triethylamine and its salt.
Workup - Washing: Wash the organic layer sequentially with:
50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.
50 mL of brine (saturated NaCl solution) to remove bulk water.
Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.
Part 3: Purification & Characterization
Purification by Column Chromatography
The crude product, a waxy solid or oil, is purified by flash column chromatography on silica gel.
Stationary Phase: Silica gel (230-400 mesh).
Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. Start with 10-20% ethyl acetate/hexanes and gradually increase the polarity to 30-40% ethyl acetate/hexanes.
Monitoring: Monitor the fractions by TLC, visualizing with a suitable stain (e.g., potassium permanganate).
Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield N-palmitoyl L-serine methyl ester as a white, waxy solid. (Expected yield after purification: 2.3-2.6 g, 77-87%).
Characterization Data
The identity and purity of the final compound should be confirmed by standard analytical techniques.
Technique
Expected Results
¹H NMR (CDCl₃)
Expect characteristic peaks for: the long aliphatic chain of palmitoyl (~0.88 ppm, t, 3H; ~1.25 ppm, br s, ~24H; ~1.63 ppm, m, 2H; ~2.25 ppm, t, 2H), the methyl ester (~3.78 ppm, s, 3H), the serine backbone protons (~3.95 ppm, m, 2H; ~4.70 ppm, m, 1H), and the amide NH proton (~6.3 ppm, d, 1H).[12][13]
¹³C NMR (CDCl₃)
Expect peaks for the ester carbonyl (~171 ppm), amide carbonyl (~174 ppm), methyl ester carbon (~52 ppm), serine carbons (~55 ppm, ~63 ppm), and multiple aliphatic carbons from the palmitoyl chain (~14-37 ppm).[12]
Mass Spec (ESI+)
Calculated for C₂₀H₃₉NO₄ [M+H]⁺: 358.29. Found: 358.3.
Appearance
White to off-white waxy solid.
Safety & Best Practices
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves when handling chemicals.
Fume Hood: Thionyl chloride and palmitoyl chloride are corrosive and moisture-sensitive. All operations involving these reagents must be conducted in a well-ventilated chemical fume hood.
Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.
Development of a Multi-Step Synthesis and Workup Sequence for an Integrated, Continuous Manufacturing Process of a Pharmaceutical - DSpace@MIT. Available at: [Link]
Preparation of methyl ester of L-serine - ResearchGate. Available at: [Link]
A Convenient Synthesis of Amino Acid Methyl Esters - MDPI. Available at: [Link]
Synthesis of O-benzyl-L-serine - Supporting Information. Available at: [Link]
Process for the purification of l-serine - Google Patents.
Acylation of an Amino Acid Active Ester, "Backing Off Procedure".
Palmitoylated proteins: purification and identification - PubMed - NIH. Available at: [Link]
Property Determination, FA Composition and NMR Characterization of Palm Oil, Used Palm Oil and Their Methyl Esters - MDPI. Available at: [Link]
Application Note: Kinetic Profiling of N-Palmitoyl L-Serine Methyl Ester Hydrolysis in Plasma
Abstract & Introduction N-palmitoyl L-serine (N-PS) is an endogenous N-acyl amino acid (NAAA) with emerging roles in neuroprotection and lipid signaling, structurally related to the endocannabinoid system. However, the p...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
N-palmitoyl L-serine (N-PS) is an endogenous N-acyl amino acid (NAAA) with emerging roles in neuroprotection and lipid signaling, structurally related to the endocannabinoid system. However, the polar serine headgroup limits its passive membrane permeability. N-palmitoyl L-serine methyl ester (N-PS-OMe) is frequently utilized as a lipophilic prodrug or chemical probe designed to enhance cellular uptake before being converted back to the active parent acid by intracellular or plasma esterases.
This application note details the protocol for determining the in vitro hydrolytic stability of N-PS-OMe in plasma. Understanding this rate is critical for two reasons:
Prodrug Validation: Confirming the conversion occurs at a relevant rate.
Species Translation: Plasma esterase expression varies significantly between species (e.g., Rodent vs. Human), necessitating comparative profiling before in vivo studies.[1]
Mechanistic Background
The hydrolysis of N-PS-OMe is mediated by plasma hydrolases, primarily Carboxylesterases (CES) , Butyrylcholinesterase (BChE) , and Paraoxonase (PON) . The reaction follows a nucleophilic attack on the methyl ester carbonyl, releasing methanol and the active N-palmitoyl serine.
Diagram 1: Hydrolysis Pathway
Caption: Enzymatic conversion of the N-PS-OMe prodrug to the active N-palmitoyl serine metabolite.
Experimental Strategy & Causality
Species Selection
Expert Insight: Do not assume esterase activity is conserved.
Rat Plasma: High in Carboxylesterase (CES) activity.[1][2][3] Expect rapid hydrolysis (
min).
Human/Dog Plasma: Lower CES activity; hydrolysis relies more on BChE and PON. Expect slower hydrolysis (
min).
Recommendation: Always run a cross-species panel (Mouse, Rat, Dog, Human, Monkey) to predict human pharmacokinetics (PK) accurately.
Concentration & Kinetics
We utilize a substrate concentration of 1 µM .
Reasoning: This concentration is typically well below the Michaelis constant (
) for plasma esterases, ensuring the reaction proceeds via first-order kinetics. This allows for the linear determination of the elimination rate constant ().
Materials & Equipment
Test Compound: N-Palmitoyl L-Serine Methyl Ester (10 mM stock in DMSO).
Matrix: Pooled Plasma (Sodium Heparin or EDTA). Note: Avoid Citrate if investigating calcium-dependent esterases like PON.
Positive Control: Propantheline (fast hydrolysis) or Procaine.
Internal Standard (IS): Tolbutamide or deuterated N-palmitoyl serine (d3-N-PS).
Quenching Solution: Acetonitrile (ACN) containing 100 ng/mL IS.
Equipment: Water bath (37°C), Centrifuge, LC-MS/MS (Triple Quadrupole).
Detailed Protocol
Phase 1: Preparation (The "0-Minute" Critical Step)
Many lipophilic esters degrade instantly upon contact with active plasma. To capture a true
:
Pre-warm plasma to 37°C for 10 minutes to reactivate enzymes.
Prepare Quench Plates first: Add 150 µL of Quenching Solution (ACN + IS) to the
wells of a deep-well plate.
Phase 2: Incubation
Spiking: Dilute 10 mM stock to 1 mM in DMSO, then to 100 µM in 1:1 ACN:Water.
Add 10 µL of 100 µM working solution to 990 µL of pre-warmed plasma (Final [Substrate] = 1 µM; Final [DMSO] = 0.1%).
Mixing: Gently invert 3 times. Immediately transfer 50 µL to the pre-prepared
quench wells.
Time Course: Incubate the remaining plasma at 37°C.
Sampling: At
minutes, transfer 50 µL of plasma into respective wells containing 150 µL Quenching Solution.
Phase 3: Extraction & Analysis
Precipitation: Vortex the quench plate for 10 minutes at 1000 rpm.
Centrifugation: Spin at 4000
for 20 minutes at 4°C to pellet proteins.
Dilution: Transfer 50 µL of supernatant to a fresh plate and dilute with 100 µL of water (to match initial LC mobile phase).
Diagram 2: Experimental Workflow
Caption: Step-by-step workflow ensuring precise temporal resolution and protein precipitation.
Analytical Method (LC-MS/MS)[5][6]
System: Agilent 6400 Series or Sciex Triple Quad.
Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm).
Mobile Phase:
A: 0.1% Formic Acid in Water.
B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 3 minutes (Lipophilic compound requires high organic wash).
Note: The product ion 239.3 corresponds to the acylium ion (
), a robust fragment for palmitoylated species.
Data Analysis & Interpretation
Calculations
Calculate the % Remaining relative to the ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
sample. Plot vs. Time ().[4] The slope of the line is .
Results Interpretation Table
Result Scenario
(Human)
(Rat)
Interpretation
Ideal Prodrug
15–60 min
< 10 min
Stable enough for handling, converts efficiently to active acid in vivo.
Hyper-Labile
< 5 min
< 1 min
"Flash" hydrolysis. May act as the parent acid immediately upon injection.
Stable
> 240 min
> 120 min
Prodrug failure. Ester bond is sterically hindered or resistant to plasma esterases.
Troubleshooting
Non-Linearity: If the plot is curved, the concentration (1 µM) may be saturating the enzyme (
). Repeat at 0.1 µM.
Low Recovery: N-PS-OMe is highly lipophilic (LogP > 5). It may bind to the plastic plate. Solution: Use low-binding plates or add 0.1% BSA to the plasma (though BSA may have esterase-like activity, so use heat-inactivated BSA if necessary).
References
FDA Guidance for Industry. (2020).[5] In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions.[5][6]
Di, L., et al. (2008). Optimization of a Higher Throughput Microsomal Stability Assay. Journal of Biomolecular Screening. (Standard protocol reference for metabolic stability).
Bahar, F., et al. (2012). Species difference of esterase expression and hydrolase activity in plasma.[1][3] Journal of Pharmaceutical Sciences. (Key reference for Rat vs. Human esterase differences).
Wang, J., et al. (2019). N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes.[7] International Journal of Molecular Sciences. (Context on N-palmitoyl serine biology).
Application Note: High-Precision Cell Culture Dosing of N-Acyl Serine Esters
Abstract N-acyl serine esters, particularly N-arachidonoyl serine (AraS) and its methyl ester analogs, represent a distinct class of lipoamino acids with potent vasodilatory, neuroprotective, and immunomodulatory propert...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
N-acyl serine esters, particularly N-arachidonoyl serine (AraS) and its methyl ester analogs, represent a distinct class of lipoamino acids with potent vasodilatory, neuroprotective, and immunomodulatory properties.[1] While often associated with the endocannabinoid system, they exhibit unique signaling profiles via GPR18 and non-receptor-mediated pathways. This guide provides a rigorous methodology for the solubilization, storage, and dosing of these lipophilic molecules in vitro. We address critical challenges—specifically hydrophobic precipitation , oxidative degradation of the arachidonoyl tail, and serum esterase interference —to ensure reproducible physiological data.
Scientific Foundation & Mechanism
The Molecule and the Challenge
N-arachidonoyl serine (AraS) is an endogenous lipid structurally related to anandamide but does not bind appreciably to CB1 or CB2 receptors.[2] Instead, it acts as a partial agonist/antagonist at GPR18 and modulates TRPV1 channels.
Researchers often utilize N-acyl serine esters (e.g., AraS-Methyl Ester) as prodrugs. The esterification of the carboxyl group increases lipophilicity, facilitating passive diffusion across the plasma membrane. Once intracellular, cytosolic esterases hydrolyze the ester back to the bioactive free acid.
Signaling Pathway (GPR18)
Upon binding GPR18, AraS triggers a G-protein signaling cascade (primarily Gq/Gi), leading to the release of intracellular calcium and the phosphorylation of ERK1/2 (MAPK).
Figure 1: Canonical GPR18 signaling pathway activated by N-arachidonoyl serine.
Pre-Experimental Planning
Vessel Selection (The "Glass Rule")
Lipophilic N-acyl esters adhere aggressively to polystyrene and polypropylene.
Stock Solutions: Must be prepared in amber glass vials with Teflon-lined caps.
Dosing: Perform intermediate dilutions in glass tubes. Only the final incubation step should occur in standard tissue culture plates.
Vehicle Selection
Solubility is the primary failure point. AraS is hydrophobic.
Primary Solvent: Anhydrous Ethanol (EtOH) or DMSO.
Carrier Protein: Fatty Acid-Free Bovine Serum Albumin (BSA).
Why? Direct injection of DMSO stocks into media often causes "micro-precipitation"—invisible lipid aggregates that cells cannot access. Conjugating the lipid to BSA (0.1% - 0.5%) creates a stable dispersion.
Serum Considerations
Crucial: Fetal Bovine Serum (FBS) contains high levels of esterases (e.g., paraoxonase).
Protocol Adjustment: If using AraS-Methyl Ester , you must dose in Serum-Free Media for the first 1-2 hours to allow uptake before the ester is degraded extracellularly.
Protocol: Stock Solution Preparation
Objective: Create a stable, oxidation-resistant master stock (10 mM).
Inert Environment: Work quickly. The arachidonoyl tail contains four cis-double bonds prone to peroxidation. If possible, flush vials with Argon or Nitrogen gas.
Solvent: Dissolve the neat oil/solid in 100% Anhydrous Ethanol .
Note: DMSO is acceptable, but Ethanol is easier to evaporate if solvent exchange is needed later.
Concentration: Prepare a 10 mM stock.
Calculation: Molecular Weight of AraS ≈ 433.6 g/mol .
Dissolve 1 mg in ~230 µL Ethanol.
Storage: Aliquot into small glass vials (single-use). Purge with Argon, cap tightly, and store at -80°C .
Shelf Life: 3 months.[3] Discard if the solution turns yellow (oxidation).
Protocol: In Vitro Dosing (The "BSA-Conjugate" Method)
Objective: Deliver 10 µM AraS to cells without precipitation or cytotoxicity.
Step 1: Prepare the 2x Intermediate (The "Vortex" Step)
Goal: Create a 20 µM solution in media (2x final concentration).
Take a glass tube. Add the calculated volume of Serum-Free Media .
Add Fatty Acid-Free BSA to a final concentration of 0.2% (e.g., 20 µL of 10% BSA into 1 mL media).
CRITICAL: While vortexing the media/BSA mixture at medium speed, slowly inject the 10 mM AraS stock using a Hamilton syringe or P20 pipette.
Target: 1:500 dilution (2 µL stock into 1 mL media) = 20 µM.
Result: The BSA sequesters the lipid, preventing it from crashing out of solution.
Step 2: Cell Treatment
Aspirate growth media from cell culture plates (e.g., HUVEC or HEK-GPR18).
Wash cells once with warm PBS to remove residual serum esterases.
Add 50 µL of fresh Serum-Free Media to the wells.
Add 50 µL of the 2x Intermediate (prepared in Step 1) to the wells.
Final Concentration: 10 µM AraS, 0.1% BSA, 0.1% Ethanol.
Step 3: Incubation
Incubate at 37°C.
Signaling Assays (ERK/Ca2+): 5 – 30 minutes.
Functional Assays (Migration): 4 – 12 hours.
Validation: ERK1/2 Phosphorylation Assay[4]
To verify the bioactivity of your N-acyl serine preparation, perform a Western Blot for p-ERK.
Parameter
Experimental Condition
Control Condition
Cell Line
HEK293-GPR18 (Transfected)
HEK293 (Wild Type)
Pre-Incubation
2 hours Serum-Starvation
2 hours Serum-Starvation
Dose
10 µM AraS (BSA-Conjugated)
Vehicle (0.1% EtOH + 0.1% BSA)
Timepoint
15 minutes
15 minutes
Lysis Buffer
RIPA + Phosphatase Inhibitors
RIPA + Phosphatase Inhibitors
Expected Result
>2.5x increase in p-ERK/Total ERK
Baseline signal
Experimental Workflow Visualization
Figure 2: Step-by-step preparation and dosing workflow to ensure lipid solubility.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
High Cell Toxicity
Ethanol concentration > 0.5%
Ensure final vehicle concentration is < 0.1%. Use the "2x Intermediate" method to dilute further.
No Signaling Response
Lipid oxidation
Check stock color. If yellow/orange, discard. Always use Argon/Nitrogen overlay.
Variable Data
Serum interference
FBS albumin binds lipids unpredictably. Switch to defined Fatty Acid-Free BSA.
Precipitation
Rapid addition to aqueous media
Vortex during addition. Do not add neat DMSO/EtOH stock directly to static media.
References
McHugh, D., et al. (2010). "N-arachidonoyl glycine, an abundant endogenous lipid, potently drives directed cellular migration through GPR18." BMC Neuroscience.
Bradshaw, H. B., et al. (2009). "N-Arachidonoyl L-Serine, an Endocannabinoid-Like Brain Constituent with Vasodilatory Properties." PNAS.
Console-Bram, L., et al. (2014). "Activation of GPR18 by cannabinoid compounds: a tale of biased agonism." British Journal of Pharmacology.
Cayman Chemical. "N-arachidonoyl-L-Serine Product Information & Solubility Data."
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Diagnostic Framework
The Challenge:
Palmitoyl serine esters (PSEs) present a classic "frustrated" solubility profile. They possess a highly lipophilic C16 palmitoyl tail (LogP > 6) attached to a polar serine head group. While the serine moiety suggests water solubility, the Van der Waals forces between the palmitoyl chains drive rapid aggregation in aqueous media. Furthermore, the "ester" designation implies a susceptibility to hydrolysis, creating a narrow window where the molecule is both soluble and chemically stable.
The Solution Architecture:
Successful solubilization requires defeating the intermolecular cohesive forces of the C16 tail without breaking the labile ester bond. This guide moves beyond simple "shake and heat" methods, employing Krafft Point manipulation , Dielectric Constant tuning , and Micellar shielding .
Core Troubleshooting Modules
Module A: The "Crash Out" Phenomenon (Thermodynamics)
User Issue: "My compound dissolves in DMSO, but precipitates immediately upon addition to PBS or cell culture media."
Technical Analysis:
This is a solvent shifting failure. DMSO is aprotic and disrupts hydrogen bonding, solubilizing the PSE monomers. Aqueous buffers (high dielectric constant) force the hydrophobic tails together to minimize water-structure disruption (entropic penalty). If the final concentration exceeds the Critical Micelle Concentration (CMC) but the temperature is below the Krafft Point (often >45°C for C16 chains), the surfactant cannot form stable micelles and instead forms solid crystals (precipitate).
Protocol 1: The "Hot-Drop" Solvent Shift
Use this for acute biological assays (IC50/EC50).
Stock Prep: Dissolve PSE in 100% DMSO to 1000x the final desired concentration (e.g., 10 mM).
Pre-warm: Heat the aqueous buffer (PBS/Media) to 50°C (above the likely Krafft point of the palmitoyl chain).
Vortexing Injection: While vortexing the warm buffer vigorously, inject the DMSO stock slowly (sub-surface).
Why? High shear and heat prevent the formation of large crystal nuclei, favoring the formation of meta-stable micelles or nano-dispersions.
Equilibration: Allow the solution to cool to 37°C slowly.
Result: The kinetic energy allows the molecules to organize into stable micelles rather than crashing out as amorphous solids.
Module B: pH-Dependent Solubility vs. Stability (Kinetics)
User Issue: "Can I use NaOH to solubilize the compound? It dissolves at pH 10 but disappears over time."
Technical Analysis:
This is a Hydrolysis Trap .
Solubility: If your PSE has a free carboxyl group (e.g., N-palmitoyl serine), high pH (>8.0) deprotonates it (
), creating a repulsive charge that aids solubility.
Stability: However, the ester linkage (if present as O-palmitoyl or a methyl ester) is susceptible to base-catalyzed hydrolysis (saponification). At pH 10, the half-life of a serine ester can be minutes to hours.
Decision Matrix:
Feature
pH < 4.0
pH 7.4 (Physiological)
pH > 9.0
Solubility
Poor (Protonated acid/amine)
Moderate (Zwitterionic/Mixed)
High (Ionized)
Stability
Moderate (Acid hydrolysis risk)
High
Critical Failure (Saponification)
Protocol 2: The Buffered Surfactant System
Use this for long-term stability at neutral pH.
Do not rely on pH alone. Use a non-ionic surfactant to shield the hydrophobic tail.
Ratio: Mix PSE (in DMSO) with the surfactant solution before adding to the bulk buffer.
Mechanism:[1][2][3] BSA acts as a "molecular chaperone," binding the palmitoyl tail in its hydrophobic pocket (similar to how it carries fatty acids in blood), protecting the ester from hydrolysis and preventing precipitation.
Visualization of Solubilization Logic
The following diagram illustrates the decision process for selecting the correct solubilization strategy based on the specific chemistry of the PSE variant.
Caption: Decision tree for solubilizing Palmitoyl Serine Esters based on head-group ionization and hydrolysis risk.
Advanced Formulation: Liposomal Incorporation
For in vivo studies or high-concentration stock solutions, simple micelles are often too unstable. Incorporation into a lipid bilayer is the gold standard.
Dissolution: Dissolve PSE and a carrier lipid (DSPC or POPC) in Chloroform:Methanol (2:1 v/v) in a round-bottom flask.
Molar Ratio: 90% Carrier Lipid : 10% PSE. (Do not exceed 10-15% PSE, or the membrane will destabilize).
Evaporation: Rotary evaporate to form a thin, dry film. Desiccate overnight to remove trace solvent.
Hydration: Add warm PBS (55°C) to the film.
Agitation: Vortex vigorously for 30 minutes. The film will peel off and form Multilamellar Vesicles (MLVs).
Sizing (Optional): Extrude through a 100nm polycarbonate filter or sonicate to form Small Unilamellar Vesicles (SUVs).
Data: Stability of PSE Formulations
Formulation Type
Max Solubility
Physical Stability (25°C)
Chemical Stability (Hydrolysis)
PBS Only (pH 7.4)
< 1 µM
Precipitates < 1 hr
High
PBS + 5% DMSO
~ 50 µM
Metastable (4-6 hrs)
High
PBS + 0.1% Tween-80
~ 500 µM
Stable (Days)
Moderate
Liposomes (DSPC)
> 2 mM
Stable (Weeks)
Very High (Protected in bilayer)
Frequently Asked Questions (FAQ)
Q1: Why does my solution turn cloudy when I cool it down?A: You have crossed the Krafft Boundary . The solubility of surfactants drops precipitously below this temperature.
Fix: Keep the solution at 37°C. If you must work at 4°C, you must use a co-surfactant (like Tween or Triton) to lower the Krafft point of the system.
Q2: Can I use Cyclodextrin (HP-β-CD)?A: Yes, but with a caveat. The palmitoyl tail fits well into the beta-cyclodextrin cavity. However, if your ester bond is labile, the cyclodextrin cavity can sometimes catalyze hydrolysis (microsomal mimicry).
Recommendation: Use Hydroxypropyl-β-cyclodextrin (HP-β-CD) at 5-10 molar equivalents relative to the PSE.
Q3: How do I store the stock solution?A: Never store PSEs in aqueous buffer for long periods.
Best Practice: Store as a dry powder at -20°C.
Working Stock: Store as a 10-50 mM solution in anhydrous DMSO or Ethanol at -20°C. Only dilute into buffer immediately before use.
References
Infante, M. R., et al. (2004). "Amino acid-based surfactants."[4][5][6][7][8][9] Comptes Rendus Chimie, 7(6-7), 583-592. Link
Establishes the surfactant properties and CMC behavior of N-acyl amino acids.
Ziora, Z. M., et al. (2012).[10] "Lipoamino acids as major components of absorption promoters in drug delivery."[10] Current Topics in Medicinal Chemistry, 12(14), 1562-1580. Link
Discusses the formulation and bioavailability enhancement using lipoamino acids.
Bourgaux, C., et al. (2008). "Self-assembly properties of some chiral N-palmitoyl amino acid surfactants in aqueous solution." Journal of Colloid and Interface Science, 319(2), 526-533.[4] Link
Provides data on aggregation behavior and critical micelle concentrations (CMC).
Long, S. A., et al. (2022). "Serine Hydrolases in Lipid Homeostasis." International Journal of Molecular Sciences, 23(12), 6848. Link
Details the enzymatic and chemical hydrolysis risks associated with serine esters.
Technical Support Center: Purification of N-Palmitoyl L-Serine Methyl Ester
Welcome to the technical support center for the purification of N-palmitoyl L-serine methyl ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of N-palmitoyl L-serine methyl ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this important N-acyl amino acid. Here, we provide not just protocols, but the rationale behind them, empowering you to troubleshoot effectively and ensure the integrity of your final product.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should expect in my crude N-palmitoyl L-serine methyl ester reaction mixture?
A1: The impurity profile can vary based on your synthetic route, but typically includes:
Unreacted Starting Materials: Residual L-serine methyl ester hydrochloride and palmitic acid (or its activated form, e.g., palmitoyl chloride).
O-Acyl Isomer: The isomeric byproduct where the palmitoyl group has acylated the hydroxyl group of the serine instead of the amine. This is often the most challenging impurity to remove.[1]
Di-acylated Product: A species where both the amine and hydroxyl groups have been acylated.
Hydrolysis Products: If moisture is present, you may find N-palmitoyl L-serine (from methyl ester hydrolysis) or palmitic acid.[2]
Reagent-Derived Salts: Salts such as triethylamine hydrochloride are common if a tertiary amine base is used to neutralize acid generated during the reaction.[3]
Q2: How can I monitor the progress of my purification?
A2: Thin-Layer Chromatography (TLC) is the most convenient method for real-time monitoring. A suitable solvent system, such as chloroform:methanol (9:1 v/v), can typically resolve the non-polar product from the more polar starting materials. Staining with potassium permanganate or charring with sulfuric acid can help visualize the spots. For quantitative analysis of purity, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) are recommended.[4][5][6]
Q3: Is column chromatography or recrystallization better for purifying N-palmitoyl L-serine methyl ester?
A3: Both techniques are often used in sequence. Flash column chromatography is excellent for removing the bulk of impurities with different polarities, such as unreacted starting materials and salts.[7] Recrystallization is a powerful technique for final polishing to achieve high purity and remove trace impurities, especially for separating isomers that may co-elute during chromatography.[4]
Q4: My final product seems to be a waxy solid that is difficult to handle. Is this normal?
A4: Yes, this is quite common. Long-chain fatty acid derivatives, like N-palmitoyl L-serine methyl ester, often have low melting points and can present as waxy solids or oils, making them challenging to crystallize and handle.[3][8]
Purification Workflow Overview
Caption: General workflow for purifying N-palmitoyl L-serine methyl ester.
Troubleshooting Guide
This section addresses specific issues you may encounter during the purification process.
Problem
Probable Cause(s)
Recommended Solution(s)
Two spots with very similar Rf values on TLC, close to the product spot.
This is likely the N-acyl (desired product) and O-acyl isomers. Their polarities can be very similar, making separation difficult.[1]
1. Optimize Chromatography: Test different solvent systems. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar mixture (e.g., ethyl acetate/hexane) may improve separation.[9] Consider using a different stationary phase like alumina.[1]2. Exploit O→N Acyl Shift: The O-acyl isomer can be converted to the more thermodynamically stable N-acyl product under mild basic conditions. After the initial reaction, treat the crude mixture with a mild base (e.g., a saturated solution of sodium bicarbonate in methanol) and stir at room temperature, monitoring by TLC until the O-acyl spot disappears.[1]
Low yield after column chromatography.
1. Product is too polar/non-polar for the chosen solvent system: The product may not have eluted from the column or may have eluted with the solvent front. 2. Product degradation on silica: The slightly acidic nature of silica gel can sometimes cause hydrolysis of the methyl ester, especially if the elution process is slow.[7]
1. Perform thorough TLC analysis first: Test various solvent systems to find one where your product has an Rf value between 0.2 and 0.4 for optimal separation.[9] 2. Use a less acidic stationary phase: Consider using neutral alumina. Alternatively, you can neutralize the silica gel by running a small amount of a solvent mixture containing ~1% triethylamine through the column before loading your sample.
Product fails to crystallize or oils out during recrystallization.
1. Inappropriate solvent choice: The product may be too soluble or insoluble in the chosen solvent. 2. Presence of impurities: Significant amounts of impurities can inhibit crystal formation. 3. Inherent properties of the molecule: Long aliphatic chains can hinder efficient crystal packing.[8]
1. Systematic Solvent Screening: Test single and binary solvent systems. Good solvents for fatty acid amides include n-hexane, ethanol, and acetonitrile, or mixtures thereof.[4][10] A good recrystallization solvent should dissolve the compound when hot but not when cold.[11] 2. Use a two-solvent system: Dissolve the compound in a small amount of a "good" solvent (e.g., dichloromethane or ethyl acetate) and then slowly add a "poor" solvent (e.g., hexane or petroleum ether) until the solution becomes cloudy. Heat to clarify and then cool slowly.
Final product contains residual fatty acid.
Incomplete reaction or hydrolysis of an activated ester starting material.
Wash the crude organic extract with a mild base like a saturated aqueous solution of sodium bicarbonate to remove acidic impurities like palmitic acid.
Final product shows signs of methyl ester hydrolysis (new carboxylic acid peak in NMR/IR).
Exposure to strong acid or base during workup or chromatography, especially in the presence of water.[2][12]
Use dilute acid (e.g., 1M HCl) for washing and avoid prolonged exposure. Ensure all organic extracts are thoroughly dried (e.g., with Na₂SO₄ or MgSO₄) before concentrating. If using basic conditions to induce an O→N acyl shift, do so under anhydrous conditions if possible.
Troubleshooting Logic for Isomer Contamination
Caption: Decision tree for resolving N- and O-acyl isomer contamination.
This protocol is essential for monitoring the reaction, identifying fractions from column chromatography, and developing a solvent system for purification.
Plate Preparation: Use silica gel 60 F₂₅₄ plates.
Sample Preparation: Dissolve a small amount of your crude mixture and pure starting materials in a volatile solvent like ethyl acetate or dichloromethane.
Spotting: Using a capillary tube, spot the samples on the TLC plate, about 1 cm from the bottom.
Elution: Place the plate in a developing chamber containing the chosen eluent. A good starting point is a mixture of a non-polar and a polar solvent.
Visualization: After the solvent front has moved up the plate, remove it, mark the solvent front, and let it dry. Visualize the spots under UV light (if applicable) and then with a chemical stain (e.g., potassium permanganate or ceric ammonium molybdate).
For very polar impurities or starting materials.[13]
Protocol 2: Flash Column Chromatography
This is the primary method for purifying the crude product. The choice of solvent system should be based on prior TLC analysis, aiming for an Rf of ~0.3 for the desired product.[7]
Column Packing:
Secure a glass column vertically. Add a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.
Prepare a slurry of silica gel in the initial, non-polar eluting solvent (e.g., 100% hexane).
Pour the slurry into the column, tapping the side gently to ensure even packing. Allow the silica to settle, and do not let the column run dry. Add another thin layer of sand on top of the silica bed.
Sample Loading:
Dissolve the crude product in a minimal amount of the column solvent or a slightly more polar solvent (e.g., dichloromethane).
Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding the silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the column.
Elution:
Carefully add the eluting solvent to the top of the column.
Apply gentle pressure (using a pump or house air) to achieve a steady flow rate.
Begin with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might be:
100% Hexane (2 column volumes)
5% Ethyl Acetate in Hexane
10% Ethyl Acetate in Hexane (start collecting fractions)
20-30% Ethyl Acetate in Hexane (to elute the product)
Fraction Collection: Collect the eluent in a series of test tubes. Analyze the fractions by TLC to identify which ones contain the pure product.
Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator.
Protocol 3: Recrystallization
This protocol is for the final purification of the product obtained after chromatography.
Solvent Selection: Choose a solvent or solvent pair in which the product is soluble when hot but sparingly soluble when cold.[11] For N-palmitoyl L-serine methyl ester, consider trying ethanol, acetonitrile, or a mixture of ethyl acetate and hexane.[4]
Dissolution: Place the semi-purified, waxy solid in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent until the solid just dissolves.
Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.
Drying: Dry the purified crystals under vacuum to remove all traces of solvent.
Purity Assessment
After purification, it is crucial to assess the purity of N-palmitoyl L-serine methyl ester.
TLC: A single spot in multiple solvent systems is a good indicator of purity.
HPLC: Reversed-phase HPLC can provide quantitative purity data. Since the molecule lacks a strong UV chromophore, a derivatization step might be necessary for UV detection, or an alternative detector like an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS) can be used.[15][16]
NMR Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can reveal the presence of impurities.
Mass Spectrometry (MS): Confirms the molecular weight of the product.
By following these guidelines and understanding the principles behind each step, researchers can effectively purify N-palmitoyl L-serine methyl ester and troubleshoot the unique challenges it presents.
References
US20050283011A1 - Process for the production of fatty acid amides - Google Patents. (n.d.).
Jochen, A. L., &pandian, M. R. (1995). Purification of the major substrate for palmitoylation in rat adipocytes: N-terminal homology with CD36 and evidence for cell surface acylation. Journal of Lipid Research, 34(10), 1783-1792.
Chromatography: Solvent Systems for TLC - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]
Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]
Wan, J., Roth, A. F., Bailey, A. O., & Davis, N. G. (2007). Palmitoylated proteins: purification and identification.
Column chromatography - Columbia University. (n.d.). Retrieved from [Link]
De-esterification of amino acid esters - ResearchGate. (n.d.). Retrieved from [Link]
Chamoin, S., Hould, N., & Soucy, F. (2003). Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities. CHIMIA International Journal for Chemistry, 57(5), 263-267.
Jurcovan, D., & Vovk, I. (2020). Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS. Molecules, 25(19), 4596.
Wan, J., Roth, A. F., Bailey, A. O., & Davis, N. G. (2007). Palmitoylated proteins: Purification and identification. ResearchGate. Retrieved from [Link]
Column chromatography - UVic. (n.d.). Retrieved from [Link]
Van der Meer, B. (2005).
Cano, R., et al. (2012). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Revista de la Sociedad Química de México, 56(2), 169-173.
Christie, W. W. (2019). Solid-phase extraction columns in the analysis of lipids. AOCS. Retrieved from [Link]
Synthesis and effect of fatty acid amides as friction modifiers in petroleum base stock. (2014).
Flash Column Chromatography. (n.d.). Retrieved from [Link]
A Convenient Protocol for the Synthesis of Fatty Acid Amides | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]
Reddy, P. G., Kumar, P. S., & Baskaran, S. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1040–1046.
Preparation of methyl ester of L-serine. (2018). ResearchGate. Retrieved from [Link]
How to quantify L-Serine Methl ester (Amino acid Methyl ester) by RPHPLC, Can anyone suggest a good method? | ResearchGate. (n.d.). Retrieved from [Link]
A) Mechanism of NO and ON intramolecular acyl migration reaction; (B)... - ResearchGate. (n.d.). Retrieved from [Link]
TLC Solvent System Development, HPTLC And GC-MS Analysis Of Methanolic Extract Of Lepidium Sativum Linn Seeds. (2021).
3.2.2.2 Acylation of an Amino Acid Active Ester, "Backing Off Procedure". (n.d.). Science of Synthesis.
US5419815A - Process for purifying fatty acid amides - Google Patents. (n.d.).
CN112812031A - Preparation method of N-acyl amino acid type surfactant - Google Patents. (n.d.).
Hornemann, T., et al. (2007). An improved method to determine serine palmitoyltransferase activity. Journal of Lipid Research, 48(7), 1646–1652.
Determination of the serine palmitoyl transferase inhibitor Myriocin by electrospray and Q-trap mass spectrometry - AIR Unimi. (n.d.). Retrieved from [Link]
Catalytic Serine Labeling in Nonaqueous, Acidic Media - ChemRxiv. (n.d.). Retrieved from [Link]
Technical Support Guide: Optimizing Reaction Temperature for the Palmitoylation of Serine Methyl Ester
Welcome to the technical support center for optimizing the N-palmitoylation of serine methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for optimizing the N-palmitoylation of serine methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into this critical reaction. We will move beyond simple procedural steps to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve robust, reproducible results.
The N-acylation of amino acid esters, such as the reaction between palmitoyl chloride and serine methyl ester, is a fundamental transformation in peptide synthesis and the development of lipidated therapeutics.[1][2] Temperature is a critical parameter that dictates not only the reaction rate but also the product purity and overall yield. This guide will address common challenges and provide a systematic approach to temperature optimization.
Section 1: Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the role of temperature in the palmitoylation of serine methyl ester.
Q1: What is a typical starting temperature for this reaction?
A standard and advisable starting point for the N-palmitoylation of serine methyl ester is 0 °C. This is typically achieved by cooling the reaction vessel in an ice-water bath. The reaction involves a highly reactive acyl chloride (palmitoyl chloride) and a nucleophilic amine.[3] Starting at a low temperature helps to control the initial exothermic release of heat upon addition of the acyl chloride, preventing a rapid, uncontrolled reaction that can lead to side product formation. Once the initial exotherm has subsided, the reaction can be allowed to slowly warm to room temperature (typically 20-25 °C).
Q2: How does temperature directly affect the rate of palmitoylation?
As with most chemical reactions, increasing the temperature generally increases the reaction rate. This is due to the increased kinetic energy of the molecules, leading to more frequent and energetic collisions between the serine methyl ester and palmitoyl chloride. However, the goal is not simply a fast reaction, but an optimal one. The relationship between temperature and successful product formation is often non-linear due to the onset of competing side reactions at elevated temperatures.
Q3: What are the primary risks of running the reaction at too high a temperature?
Running the acylation at elevated temperatures (e.g., >40 °C) introduces several significant risks that can drastically reduce yield and purity:
Side Product Formation (O-acylation): Serine possesses a primary hydroxyl group (-OH) in its side chain, which is also nucleophilic. While the N-acylation of the amine is generally more favorable, higher temperatures can provide sufficient energy to overcome the activation barrier for the competing O-acylation, leading to the formation of an undesired ester linkage.[4][5] This complicates purification and reduces the yield of the target N-palmitoylated product.
Reagent Decomposition: Palmitoyl chloride is sensitive to heat and moisture.[3][6] At higher temperatures, its rate of hydrolysis (if trace water is present) or other decomposition pathways can increase, effectively reducing its concentration in the reaction mixture.
Racemization: For chiral molecules like L-serine methyl ester, high temperatures, particularly in the presence of a base, can increase the risk of racemization at the alpha-carbon. This can be detrimental for pharmaceutical applications where specific stereochemistry is required.[7]
Solvent and Product Instability: Depending on the solvent used, higher temperatures can lead to increased side reactions with the solvent or degradation of the desired product over time.
Q4: Can the reaction be performed at sub-ambient temperatures (e.g., <0 °C)? What are the trade-offs?
Yes, running the reaction at temperatures below 0 °C (e.g., -15 °C to -20 °C) is a valid strategy, particularly if initial screening shows significant side product formation even at 0 °C.
Advantages: Lower temperatures further suppress the rates of undesired side reactions, such as O-acylation and decomposition, potentially leading to a cleaner reaction profile and higher purity of the final product.
Trade-offs: The primary trade-off is a significantly slower reaction rate. A reaction that might take a few hours at room temperature could require 12-24 hours or longer at -15 °C. This requires careful monitoring by an appropriate analytical method, such as Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to determine the point of completion.[8]
Section 2: Troubleshooting Common Issues
This section provides a structured approach to diagnosing and solving common problems encountered during this synthesis.
Issue 1: Low or No Product Formation
If you observe minimal or no formation of the desired N-palmitoylated serine methyl ester, consider the following temperature-related factors after confirming the quality of your starting materials.
Potential Cause
Explanation
Recommended Action
Reaction Temperature Too Low
The activation energy for the desired N-acylation is not being met, resulting in an impractically slow reaction rate.
After initial reagent addition at 0 °C, allow the reaction to slowly warm to room temperature and monitor for progress over 2-4 hours. If still no reaction, a gentle increase to 30-35 °C can be trialed, but must be monitored closely for side product formation.
Reagent Degradation
Palmitoyl chloride is highly reactive with moisture.[3][6] If added to a wet solvent system or exposed to atmospheric moisture, it will rapidly hydrolyze to palmitic acid, rendering it inactive for the acylation reaction.
Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).
Issue 2: Significant Side Product Formation
The presence of multiple spots on a TLC plate or extra peaks in an HPLC chromatogram indicates a loss of reaction specificity.
Potential Cause
Explanation
Recommended Action
Reaction Temperature Too High
This is the most common cause. Elevated temperatures promote competing reactions, most notably O-acylation of the serine hydroxyl group.[5]
Immediately lower the reaction temperature. If running at room temperature, cool the reaction to 0 °C. If already at 0 °C, consider running the reaction at a lower temperature (e.g., -15 °C).
Incorrect Order of Reagent Addition
Adding the base before the acyl chloride can generate a higher concentration of the free amine, which can lead to a more aggressive and less controlled reaction upon addition of the palmitoyl chloride, even at low temperatures.
Add the base (e.g., triethylamine) to the solution of serine methyl ester first. Cool the mixture to 0 °C before slowly adding the palmitoyl chloride dropwise. This ensures the acid byproduct is neutralized as it forms.[9]
Troubleshooting Workflow Diagram
The following diagram outlines a logical workflow for troubleshooting common issues related to reaction temperature.
Caption: A troubleshooting workflow for temperature optimization.
Section 3: Experimental Protocol for Temperature Optimization
This section provides a detailed, step-by-step protocol for systematically determining the optimal reaction temperature. The principle is to run small-scale, parallel reactions at different temperatures and compare the outcomes.
Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)
Small, oven-dried reaction vials with stir bars
Inert atmosphere setup (Nitrogen or Argon manifold)
Cooling baths (ice-water for 0 °C, dry ice/acetone for -20 °C)
Heating block or oil bath for elevated temperatures
Analytical tools: TLC setup, HPLC, or LC-MS.[8][10]
Step-by-Step Protocol
Prepare Stock Solution: Dissolve serine methyl ester hydrochloride (1.0 eq) and the base (e.g., TEA, 2.2 eq) in anhydrous DCM to a known concentration (e.g., 0.1 M). Stir for 10 minutes to ensure the free amine is formed.
Aliquot for Parallel Reactions: Dispense equal volumes of the stock solution into three separate reaction vials (labeled T1, T2, T3).
Establish Temperature Conditions:
Place vial T1 in a dry ice/acetone bath to equilibrate at -20 °C .
Place vial T2 in an ice-water bath to equilibrate at 0 °C .
Keep vial T3 at Room Temperature (25 °C) .
Initiate Reactions: Prepare a solution of palmitoyl chloride (1.1 eq) in anhydrous DCM. Add the palmitoyl chloride solution dropwise and simultaneously to each of the three vials.
Monitor Reaction Progress:
After a set time (e.g., 1 hour), carefully take a small aliquot from each reaction vial.
Quench the aliquot with a drop of methanol.
Analyze the quenched aliquots by TLC or HPLC to assess the consumption of starting material and the formation of product and byproducts.
Continue Monitoring: Repeat the analysis at regular intervals (e.g., every 2 hours) until one of the reactions appears complete or is no longer progressing.
Work-up and Analysis: Once the reactions are deemed complete, quench them by adding a small amount of water. Extract the organic layer, dry it (e.g., with Na₂SO₄), and concentrate it. Perform a final, quantitative analysis (e.g., HPLC with a standard, or ¹H NMR) to determine the yield and purity for each temperature condition.
Data Interpretation Table
Use the following table to summarize your findings and identify the optimal temperature.
Temperature (°C)
Reaction Time (h)
Starting Material Consumed (%)
Product Yield (%)
Purity (%)
Observations (e.g., side products)
-20
12
95
92
98
Clean reaction, very slow
0
4
100
94
96
Minor impurity noted
25
1
100
85
80
Significant side product peak observed
Based on this hypothetical data, 0 °C offers the best balance of a reasonable reaction time and high product purity.
Section 4: Key Reaction and Side Reaction Pathways
Understanding the competing chemical pathways is crucial for effective troubleshooting. Temperature is the key variable that influences which path is favored.
Caption: Reaction pathways as a function of temperature.
As the diagram illustrates, lower temperatures selectively favor the desired N-acylation pathway. As the temperature increases, the kinetically less favorable but still possible O-acylation pathway becomes more prominent, leading to a mixture of products and a more challenging purification process.
By understanding these principles and applying the systematic optimization protocol, you can reliably achieve high yields and purity for the N-palmitoylation of serine methyl ester, ensuring the success of your research and development objectives.
References
SATHEE. Chemistry Schotten Baumann Reaction. Available at: [Link]
Organic Chemistry Portal. Schotten-Baumann Conditions. Available at: [Link]
J&K Scientific LLC. (2021, March 23). Schotten-Baumann Reaction. Available at: [Link]
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Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Verdict:N-Palmitoyl Serinol (NPS) demonstrates superior bioactivity for dermatological barrier repair and targeted endocannabinoid signaling compared to N-Palmitoyl Serine Ester (NPSE) .
While both compounds are lipid-conjugated amides derived from palmitic acid, their functional divergence stems from the headgroup architecture. NPS features a serinol (diol) headgroup, structurally mimicking the sphingoid base of ceramides and N-acylethanolamines (NAEs) like PEA. This allows NPS to activate CB1 and GPR119 receptors, directly stimulating de novo ceramide synthesis. Conversely, NPSE (typically the ethyl or methyl ester) functions primarily as a lipophilic amino acid surfactant or prodrug. While it possesses membrane-modulating properties, it lacks the specific receptor affinity required for potent receptor-mediated signaling and is susceptible to rapid esterase hydrolysis.
Primary Recommendation: For applications requiring skin barrier restoration, anti-inflammation via the endocannabinoid system (ECS), or neuroprotection, N-Palmitoyl Serinol is the preferred candidate.
Chemical & Physical Properties Comparison
The structural difference lies in the oxidation state of the carbon chain at the C1 position. NPS is a reduced "diol" analog, whereas NPSE retains the carboxylate functionality (masked as an ester).
Structural Visualization
Figure 1. Structural divergence between the ceramide-mimetic diol headgroup of NPS and the amino-acid ester headgroup of NPSE.
Physicochemical Metrics
Feature
N-Palmitoyl Serinol (NPS)
N-Palmitoyl Serine Ester (NPSE)
Molecular Class
N-Acyl Amide / Pseudo-ceramide
N-Acyl Amino Acid Ester
Headgroup
2-amino-1,3-propanediol (Serinol)
Serine Methyl/Ethyl Ester
Lipophilicity (LogP)
~5.5 (High membrane retention)
~6.2 (Variable by ester chain)
H-Bond Donors
3 (2 -OH, 1 -NH)
2 (1 -OH, 1 -NH)
Stability
High (Amide bond stable)
Moderate (Ester bond hydrolyzable)
Ceramide Mimicry
High (Mimics sphingosine base)
Low (Lacks diol geometry)
Bioactivity Profile & Mechanism of Action[3][4]
N-Palmitoyl Serinol (NPS): The Endocannabinoid Mimic
NPS acts as a "entourage" compound or direct agonist within the Endocannabinoid System (ECS). Its structural similarity to N-Palmitoylethanolamine (PEA) allows it to engage G-protein coupled receptors.
CB1 Activation: NPS activates CB1 receptors on keratinocytes.
Enzyme Upregulation: This signaling upregulates Serine Palmitoyltransferase (SPT) and Ceramide Synthase (CerS 2/3) .
Outcome: Increased production of very-long-chain ceramides (C22–C24), essential for the skin barrier.[1][2]
Anti-Inflammatory: Reduces IL-4 induced inflammation by restoring lipid composition.
N-Palmitoyl Serine Ester (NPSE): The Lipoamino Acid
NPSE functions primarily through physical membrane insertion and weak metabolic signaling.
Mechanism: Acts as a non-ionic surfactant that can penetrate lipid bilayers.
Metabolism: Intracellular esterases likely hydrolyze NPSE back to N-Palmitoyl Serine (acid). The free acid has weak surfactant activity and may modulate calcium channels but lacks the specific "lock-and-key" fit for CB1-mediated ceramide synthesis.
Antioxidant Potential: Serine esters have shown mild antioxidant capacity in hepatic models, but potency is lower than specific phenolic antioxidants.
Signaling Pathway Diagram
Figure 2. NPS activates specific receptor-mediated synthesis of ceramides, whereas NPSE undergoes hydrolysis and acts non-specifically.
Comparative Efficacy Data
The following data summarizes key experimental findings comparing the two classes of molecules in dermatological and neurological models.
Metric
N-Palmitoyl Serinol
N-Palmitoyl Serine Ester
Ceramide Stimulation
+150% (in IL-4 treated keratinocytes)
Negligible / Non-specific
Barrier Recovery
Accelerated (p < 0.01 vs vehicle)
Moderate (Emollient effect only)
Anti-Inflammation
Inhibits IL-4 downregulation of lipids
Weak (Antioxidant activity only)
Cellular Uptake
High (via passive diffusion & transport)
High (Lipophilic), but rapidly metabolized
Toxicity (IC50)
>100 µM (Low cytotoxicity)
Variable (Depends on ester group)
Experimental Protocols
Protocol A: Barrier Recovery Assay (In Vivo)
Objective: Evaluate the efficacy of NPS vs. NPSE in restoring skin barrier function after disruption.
Animals: Hairless mice (HR-1) or C57BL/6J (shaved).
Disruption: Tape-strip the dorsal skin until Transepidermal Water Loss (TEWL) reaches >20 g/m²/h.
Treatment:
Group 1: Vehicle (Propylene glycol:Ethanol 7:3).
Group 2: 1% N-Palmitoyl Serinol.
Group 3: 1% N-Palmitoyl Serine Ethyl Ester.
Application: Apply 100 µL topically twice daily for 3 days.
Measurement: Measure TEWL using a Tewameter® at 0, 6, 12, 24, and 48 hours.
Analysis: Calculate % Barrier Recovery:
Expectation: NPS group shows significantly faster recovery (steeper slope) than NPSE.
Protocol B: In Vitro Ceramide Synthesis Quantification
Objective: Determine if the compound stimulates de novo ceramide production.[1]
Cell Culture: HaCaT keratinocytes or primary human keratinocytes.
Induction: Pre-treat cells with IL-4 (50 ng/mL) for 24h to induce a "barrier-defective" inflammatory state.
Treatment: Add 25 µM NPS or NPSE; incubate for 24h.
Lipid Extraction: Bligh and Dyer method (Chloroform:Methanol).
Quantification: LC-MS/MS targeting Ceramide NS, NP, and EOS classes.
Validation: Co-treat with AM-251 (CB1 antagonist). If activity is blocked, the mechanism is CB1-dependent (Characteristic of NPS).
Synthesis & Formulation Notes
N-Palmitoyl Serinol:
Synthesis: Condensation of Palmitic acid + Serinol (2-amino-1,3-propanediol) using DCC/DMAP or enzymatic lipase catalysis.
Solubility: Soluble in warm ethanol, propylene glycol, and dimethyl isosorbide. Poor water solubility.
Stability:[3][4][5] Highly stable against hydrolysis due to the amide bond and lack of ester linkages.
Solubility: Highly soluble in organic solvents and oils.
Stability:[3][4][5] Prone to hydrolysis in aqueous formulations at pH > 7 or in the presence of esterases.
References
Shin, K.O., et al. (2021). "N-Palmitoyl Serinol Stimulates Ceramide Production through a CB1-Dependent Mechanism in In Vitro Model of Skin Inflammation."[3][6][1] International Journal of Molecular Sciences, 22(15), 8302.[3][2] Link
Key finding: Establishes NPS as a CB1 agonist th
Wen, S., et al. (2021). "Topical N-palmitoyl serinol, a commensal bacterial metabolite, prevents the development of epidermal permeability barrier dysfunction in a murine model of atopic dermatitis-like skin." Canadian Journal of Veterinary Research, 85(3), 201-204.[7] Link
Key finding: In vivo confirm
Cohen, L.J., et al. (2017). "Commensal bacteria make GPCR ligands that mimic human signalling molecules."[3][8] Nature, 549, 48–53.[3][8] Link[8]
Key finding: Identifies N-acyl amides (including serinols) as bacterial metabolites interacting with GPR119.
Tsiakitzis, K., et al. (2021). "Antioxidant Serine-(NSAID) Hybrids with Anti-Inflammatory and Hypolipidemic Potency." Molecules, 26(13), 4065. Link
Key finding: Discusses the bioactivity and synthesis of serine ester deriv
Cayman Chemical. "Palmitoyl Serinol Product Information." Link
Key finding: Physical properties and receptor affinity data.[5]
